2-Hydroxy-5-(3-pyrrolidinylcarbonylphenyl)isonicotinic acid, 95%

• IUPAC Name: 2-oxo-5-[3-(pyrrolidine-1-carbonyl)phenyl]-1H-pyridine-4-carboxylic acid
• InChI: InChI=1S/C17H16N2O4/c20-15-9-13(17(22)23)14(10-18-15)11-4-3-5-12(8-11)16(21)19-6-1-2-7-19/h3-5,8-10H,1-2,6-7H2,(H,18,20)(H,22,23)
• InChI Key: YCKVNDGZMMFWEW-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)C2=CC=CC(=C2)C3=CNC(=O)C=C3C(=O)O
• Molecular Formula: C17H16N2O4
• DSSTOX Substance ID: DTXSID10688378
• Molecular Weight: 312.32 g/mol
• CAS RN: 1261892-42-5

Description

2-Hydroxy-5-(3-pyrrolidinylcarbonylphenyl)isonicotinic acid (HPAI) is a synthetic compound of the isonicotinic acid family. It is a water-soluble, white crystalline compound that is used in scientific research and has a variety of applications. HPAI is a versatile compound that can be used for many different purposes, including as a reagent for synthesis, as a probe for biochemical studies, and as a tool for studying the biological effects of isonicotinic acid.

Scientific Research Applications

2-Hydroxy-5-(3-pyrrolidinylcarbonylphenyl)isonicotinic acid, 95% is used in scientific research for a variety of purposes. It can be used as a reagent for the synthesis of other compounds, as a probe for biochemical studies, and as a tool for studying the biological effects of isonicotinic acid. 2-Hydroxy-5-(3-pyrrolidinylcarbonylphenyl)isonicotinic acid, 95% has also been used in studies of the effects of isonicotinic acid on the immune system and as a tool for studying the effects of isonicotinic acid on the central nervous system.

Mechanism of Action

The exact mechanism of action of 2-Hydroxy-5-(3-pyrrolidinylcarbonylphenyl)isonicotinic acid, 95% is not fully understood. However, it is believed that 2-Hydroxy-5-(3-pyrrolidinylcarbonylphenyl)isonicotinic acid, 95% binds to the isonicotinic acid receptor (IAR) on the cell surface, which is involved in the regulation of many cellular processes. This binding triggers a cascade of events that leads to the activation of various intracellular signaling pathways. These pathways are involved in the regulation of gene expression, cell growth, and cell death.
Biochemical and Physiological Effects
2-Hydroxy-5-(3-pyrrolidinylcarbonylphenyl)isonicotinic acid, 95% has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that 2-Hydroxy-5-(3-pyrrolidinylcarbonylphenyl)isonicotinic acid, 95% can inhibit the activity of enzymes involved in the metabolism of isonicotinic acid, such as monoamine oxidase and aldehyde dehydrogenase. 2-Hydroxy-5-(3-pyrrolidinylcarbonylphenyl)isonicotinic acid, 95% has also been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine. In addition, 2-Hydroxy-5-(3-pyrrolidinylcarbonylphenyl)isonicotinic acid, 95% has been shown to have antifungal and antibacterial activity.

Advantages and Limitations for Lab Experiments

2-Hydroxy-5-(3-pyrrolidinylcarbonylphenyl)isonicotinic acid, 95% has several advantages for use in laboratory experiments. It is a water-soluble compound, which makes it easy to work with in aqueous solutions. It is also relatively stable, which makes it suitable for long-term storage. Additionally, 2-Hydroxy-5-(3-pyrrolidinylcarbonylphenyl)isonicotinic acid, 95% is relatively non-toxic, making it safe to handle in the laboratory. On the other hand, 2-Hydroxy-5-(3-pyrrolidinylcarbonylphenyl)isonicotinic acid, 95% is not very soluble in organic solvents, which can limit its use in certain experiments.

Future Directions

There are many potential future directions for the use of 2-Hydroxy-5-(3-pyrrolidinylcarbonylphenyl)isonicotinic acid, 95% in scientific research. For example, 2-Hydroxy-5-(3-pyrrolidinylcarbonylphenyl)isonicotinic acid, 95% could be used to study the effects of isonicotinic acid on the immune system, as well as its effects on the central nervous system. 2-Hydroxy-5-(3-pyrrolidinylcarbonylphenyl)isonicotinic acid, 95% could also be used to study the effects of isonicotinic acid on other physiological processes, such as cell growth and cell death. Additionally, 2-Hydroxy-5-(3-pyrrolidinylcarbonylphenyl)isonicotinic acid, 95% could be used to investigate the effects of isonicotinic acid on other diseases and disorders, such as cancer and Alzheimer's disease. Finally, 2-Hydroxy-5-(3-pyrrolidinylcarbonylphenyl)isonicotinic acid, 95% could be used to develop new drugs and therapies based on isonicotinic acid.

Synthesis Methods

2-Hydroxy-5-(3-pyrrolidinylcarbonylphenyl)isonicotinic acid, 95% can be synthesized by a variety of methods, including the reaction of 3-pyrrolidinylcarbonylphenyl isonicotinic acid with hydroxylamine hydrochloride. This reaction is carried out in an aqueous solution at room temperature and results in the formation of 2-Hydroxy-5-(3-pyrrolidinylcarbonylphenyl)isonicotinic acid, 95%. The reaction is typically carried out in the presence of a base such as sodium hydroxide or potassium hydroxide. Other synthetic methods for 2-Hydroxy-5-(3-pyrrolidinylcarbonylphenyl)isonicotinic acid, 95% include the reaction of isonicotinic acid with 3-pyrrolidinylcarbonylphenyl bromide or 3-pyrrolidinylcarbonylphenyl chloride.